Cas no 89661-71-2 (Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate)
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate is a specialized carbamate derivative featuring a tert-butyl-substituted isoxazole core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural stability, conferred by the tert-butyl groups, enhances its suitability for reactions requiring steric protection or controlled functionalization. The isoxazole moiety offers versatility in heterocyclic chemistry, enabling further derivatization. The carbamate group provides a reactive handle for amide bond formation or protection-deprotection strategies. This compound is valued for its consistent purity and reliability in synthetic applications, making it a practical choice for research and industrial processes.
89661-71-2 structure
Product Name:Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
CAS No:89661-71-2
MF:C12H20N2O3
MW:240.298803329468
MDL:MFCD11040522
CID:592997
Update Time:2025-06-08
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethylester
- tert-Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
- tert-butyl 5-tert-butylisoxazol-3-ylcarbamate
- 1,1-Dimethylethyl N-[5-(1,1-dimethylethyl)-3-isoxazolyl]carbamate (ACI)
- Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester (9CI)
- Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
-
- MDL: MFCD11040522
- Inchi: 1S/C12H20N2O3/c1-11(2,3)8-7-9(14-17-8)13-10(15)16-12(4,5)6/h7H,1-6H3,(H,13,14,15)
- InChI Key: VMPVVQOVODQCRS-UHFFFAOYSA-N
- SMILES: O=C(NC1C=C(C(C)(C)C)ON=1)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264;P270;P301+P312;P330
- Storage Condition:Room temperature
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR2513-0.1/G |
TERT-BUTYL 5-TERT-BUTYLISOXAZOL-3-YLCARBAMATE |
89661-71-2 | 95% | 0.1g |
$279 | 2023-09-16 | |
| AstaTech | AR2513-0.25/G |
TERT-BUTYL 5-TERT-BUTYLISOXAZOL-3-YLCARBAMATE |
89661-71-2 | 95% | 0.25g |
$429 | 2023-09-16 | |
| AstaTech | AR2513-1/G |
TERT-BUTYL 5-TERT-BUTYLISOXAZOL-3-YLCARBAMATE |
89661-71-2 | 95% | 1g |
$1072 | 2023-09-16 | |
| Chemenu | CM191519-1g |
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 95% | 1g |
$609 | 2021-08-05 | |
| TRC | B704615-2.5mg |
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704615-5mg |
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B704615-25mg |
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 25mg |
$ 210.00 | 2022-06-06 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09606-1g |
tert-butyl 5-tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 95% | 1g |
$750 | 2023-09-07 | |
| Chemenu | CM191519-250mg |
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 95%+ | 250mg |
$267 | 2024-07-21 | |
| Chemenu | CM191519-1g |
tert-Butyl 5-tert-butylisoxazol-3-ylcarbamate |
89661-71-2 | 95%+ | 1g |
$751 | 2024-07-21 |
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:89661-71-2)Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
Order Number:A861103
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:28
Price ($):945.0
Email:sales@amadischem.com
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
89661-71-2 (Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate) Related Products
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- 89661-70-1(Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester)
- 55808-23-6(Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]methyl-, methyl ester)
- 55808-13-4(Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, methyl ester)
- 55861-82-0(Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, propyl ester)
- 97517-66-3(tert-butyl 5-methylisoxazol-3-ylcarbamate)
- 55808-09-8(carbamic acid, (5-methyl-3-isoxazolyl)-, methyl ester (9ci))
- 55808-15-6(Carbamic acid, (5-methyl-3-isoxazolyl)-, 1-methylethyl ester)
- 92087-97-3(Ethyl (5-methylisoxazol-3-yl)carbamate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:89661-71-2)Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
Purity:99%
Quantity:1g
Price ($):945.0